Cas no 77209-77-9 (Leukotriene C3)

• Product Name: Leukotriene C3
• CAS No: 77209-77-9
• MF: C₃₀H₄₉N₃O₉S
• MW: 627.789767980576
• CID: 565249
• PubChem ID: 24896355
• Update Time: 2025-09-27

Leukotriene C3 Chemical and Physical Properties

Names and Identifiers

• Glycine, L-g-glutamyl-S-[(1R,2E,4E,6Z)-1-[(1S)-4-carboxy-1-hydroxybutyl]-2,4,6-pentadecatrienyl]-L-cysteinyl-(9CI)
• LEUKOTRIENE C3
• (5S,7E,9E,11E)-6-[(2R)-2-[[(4S)-4-amino-4-carboxybutanoyl]amino]-3-(carboxymethylamino)-3-oxopropyl]sulfanyl-5-hydroxyicosa-7,9,11-trienoic acid
• Leukotriene C-3
• 3-Chloropropylphenylsulfide
• 77209-77-9
• PDSP1_000718
• PDSP2_000708
• 5-Hydroxy-6-S-glutathionyl-7,9,11-eicosatrienoic acid
• Glycine, N-(S-(1-(4-carboxy-1-hydroxybutyl)-2,4,6-pentadecatrienyl)-N-L-gamma-glutamyl-L-cysteinyl)-, (R-(R*,S*-(E,E,Z)))-
• Leukotriene C3

• MDL： MFCD00214089
• Inchi： 1S/C30H49N3O9S/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-25(24(34)15-14-17-27(36)37)43-21-23(29(40)32-20-28(38)39)33-26(35)19-18-22(31)30(41)42/h9-13,16,22-25,34H,2-8,14-15,17-21,31H2,1H3,(H,32,40)(H,33,35)(H,36,37)(H,38,39)(H,41,42)/b10-9+,12-11+,16-13+/t22-,23-,24-,25?/m0/s1
• InChI Key： AIJDQMYBRDJHHT-SJYCEDLTSA-N
• SMILES： S(C[C@@H](C(NCC(=O)O)=O)NC(CC[C@@H](C(=O)O)N)=O)C(/C=C/C=C/C=C/CCCCCCCC)[C@H](CCCC(=O)O)O

Computed Properties

• Exact Mass: 627.319
• Monoisotopic Mass: 627.319
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 43
• Rotatable Bond Count: 26
• Complexity: 940
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 242A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.214
• Boiling Point: 959.2°C at 760 mmHg
• Flash Point: 533.9°C
• Refractive Index: 1.555
• PSA: 241.65000
• LogP: 4.48300
• Color/Form: ~50 μg/mL in methanol: water (7:3) containing 17 mM acetate buffer adjusted to pH 5.4 with NH4OH

Leukotriene C3 Security Information

• Hazardous Material transportation number：UN 1230 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： 7-16-23-45
• Hazardous Material Identification：
• Risk Phrases：11
• Safety Term：7-16-23-45
• Storage Condition：−20°C